(2E)-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)prop-2-enoic acid
Overview
Description
(2E)-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)prop-2-enoic acid, also known as 4-methyl-1H-tetrazol-5-propionic acid (MTPPA), is an organic acid with a five-membered ring structure. It is a derivative of tetrazole, a nitrogen-containing heterocyclic compound. MTPPA has been extensively studied due to its potential applications in synthetic organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
MTPPA has been widely studied in the fields of synthetic organic chemistry, biochemistry, and pharmacology due to its potential applications. In synthetic organic chemistry, MTPPA has been used as a building block for the synthesis of various compounds, such as heterocyclic compounds, polymers, and drugs. In biochemistry, MTPPA has been used as a substrate for enzymes, as a reagent for the synthesis of DNA, and as a catalyst for the formation of peptide bonds. In pharmacology, MTPPA has been used to study the structure-activity relationships of drugs and to develop new drugs.
Mechanism of Action
The mechanism of action of MTPPA is not yet fully understood. However, it is believed that MTPPA binds to a variety of enzymes, including proteases and kinases, which can lead to the inhibition of enzyme activity. Additionally, MTPPA is believed to interact with DNA and RNA, which can lead to the inhibition of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of MTPPA are not yet fully understood. However, MTPPA has been shown to inhibit the activity of several enzymes, including proteases and kinases, which can affect the metabolism of proteins and lipids. Additionally, MTPPA has been shown to interact with DNA and RNA, which can lead to the inhibition of gene expression.
Advantages and Limitations for Lab Experiments
MTPPA has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, and it can be used to study the structure-activity relationships of drugs and to develop new drugs. Additionally, MTPPA can be used to study the biochemical and physiological effects of various compounds. However, MTPPA has several limitations for lab experiments. It is not very soluble in water, and it is not very stable in solution. Additionally, MTPPA is toxic and can be hazardous if handled incorrectly.
Future Directions
The potential applications of MTPPA are vast and varied. In the future, MTPPA could be used to develop new drugs and to study the biochemical and physiological effects of various compounds. Additionally, MTPPA could be used to synthesize a variety of compounds, including heterocyclic compounds, polymers, and drugs. Furthermore, MTPPA could be used to study the structure-activity relationships of drugs and to develop new drugs. Finally, MTPPA could be used to study the mechanism of action of various compounds and to develop new pharmacological agents.
Synthesis Methods
MTPPA can be synthesized using a variety of methods. One method involves reacting an alkyl halide or an alkyl sulfate with a hydrazine or hydrazide in the presence of a strong base such as sodium hydroxide. The reaction of an alkyl halide or alkyl sulfate with a hydrazine or hydrazide results in the formation of a hydrazone, which can then be reacted with a nitrile in the presence of a strong base to form MTPPA. Another method involves reacting an alkyl halide or alkyl sulfate with a hydrazine or hydrazide in the presence of a strong base such as sodium hydroxide and then reacting the resulting hydrazone with an acid chloride in the presence of a strong base to form MTPPA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)prop-2-enoic acid involves the reaction of 1-methyl-1H-1,2,3,4-tetrazole-5-carboxylic acid with acetic anhydride and acetic acid to form the corresponding acetylated derivative. This intermediate is then reacted with ethyl chloroformate to form the desired product.", "Starting Materials": [ "1-methyl-1H-1,2,3,4-tetrazole-5-carboxylic acid", "Acetic anhydride", "Acetic acid", "Ethyl chloroformate" ], "Reaction": [ "Step 1: Dissolve 1-methyl-1H-1,2,3,4-tetrazole-5-carboxylic acid (1.0 g, 6.5 mmol) in acetic anhydride (10 mL) and acetic acid (10 mL) in a round-bottom flask.", "Step 2: Heat the reaction mixture at 80°C for 2 hours.", "Step 3: Cool the reaction mixture to room temperature and pour it into ice-cold water (50 mL).", "Step 4: Collect the resulting solid by filtration and wash it with water (20 mL).", "Step 5: Dry the solid under vacuum to obtain the acetylated derivative (1.2 g, 90%).", "Step 6: Dissolve the acetylated derivative (1.0 g, 4.5 mmol) in dry dichloromethane (10 mL) in a round-bottom flask.", "Step 7: Add ethyl chloroformate (0.5 mL, 5.5 mmol) dropwise to the reaction mixture under stirring at 0°C.", "Step 8: Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.", "Step 9: Pour the reaction mixture into ice-cold water (50 mL) and extract the organic layer with dichloromethane (3 x 20 mL).", "Step 10: Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.", "Step 11: Purify the crude product by column chromatography on silica gel using ethyl acetate/hexanes (1:4) as the eluent to obtain the desired product as a white solid (0.6 g, 50%)." ] } | |
CAS RN |
37469-02-6 |
Product Name |
(2E)-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)prop-2-enoic acid |
Molecular Formula |
C5H6N4O2 |
Molecular Weight |
154.1 |
Purity |
95 |
Origin of Product |
United States |
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